3-Chlorocaprolactam

• Molecular Formula: C6H10ClNO
• Molecular Weight: 147.60 g/mol
• IUPAC Name: 4-chloroazepan-2-one
• InChI: InChI=1S/C6H10ClNO/c7-5-2-1-3-8-6(9)4-5/h5H,1-4H2,(H,8,9)
• InChI Key: PLHJXOMIXBODKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(=O)NC1)Cl

Description

3-Chlorocaprolactam is a useful research compound. Its molecular formula is C6H10ClNO and its molecular weight is 147.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Example 228 B) To a solution of 1 g (0.0047 mol) of this Boc-caprolactam product of Example 228 A in 10 mL of anhydrous THF at -78° C. was added 0.005 mol of LiHMDS. After stirring for 30 minutes, 1.2 g (0.005 mol) of hexachloroethane in 5 ml of anhydrous THF was added. The mixture was allowed to warm to 0° C. and was quenched with dilute HCl. The mixture was extracted with EtOAc and the organic layer was washed with 5% HCl, dried (MgSO4), filtered and concentrated to afford a yellow oil. The residue oil was dissolved in 40 mL of 1,4-dioxane (satd. with anhydrous HCl), stirred for 40 minutes, concentrated to afford 0.9 g of 3-chlorocaprolactam as an off-white solid.